Cas no 121943-10-0 (1-(10,11-dihydrodibenzo[b,f]thiepin-10-yl)-4-(diphenylmethyl)piperazine methanesulfonate)

• Product Name: 1-(10,11-dihydrodibenzo[b,f]thiepin-10-yl)-4-(diphenylmethyl)piperazine methanesulfonate
• CAS No: 121943-10-0
• MF: C₃₂H₃₄N₂O₃S₂
• MW: 558.753965854645
• CID: 1216853
• PubChem ID: 3078618
• Update Time: 2025-04-20

1-(10,11-dihydrodibenzo[b,f]thiepin-10-yl)-4-(diphenylmethyl)piperazine methanesulfonate Chemical and Physical Properties

Names and Identifiers

• 1-(10,11-dihydrodibenzo[b,f]thiepin-10-yl)-4-(diphenylmethyl)piperazine methanesulfonate
• 1-benzhydryl-4-(5,6-dihydrobenzo[b][1]benzothiepin-5-yl)piperazine,methanesulfonic acid
• DTXSID00924030
• Piperazine, 1-(10,11-dihydrodibenzo(b,f)thiepin-10-yl)-4-(diphenylmethyl)-, monomethanesulfonate
• Methanesulfonic acid--1-(10,11-dihydrodibenzo[b,f]thiepin-10-yl)-4-(diphenylmethyl)piperazine (1/1)
• 121943-10-0

• Inchi： 1S/C31H30N2S.CH4O3S/c1-3-11-24(12-4-1)31(25-13-5-2-6-14-25)33-21-19-32(20-22-33)28-23-26-15-7-9-17-29(26)34-30-18-10-8-16-27(28)30;1-5(2,3)4/h1-18,28,31H,19-23H2;1H3,(H,2,3,4)
• InChI Key： MSAZITLNBMJJRX-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2CC(C2C=CC=CC1=2)N1CCN(C(C2C=CC=CC=2)C2C=CC=CC=2)CC1.S(C)(=O)(=O)O

Computed Properties

• Exact Mass: 558.20132
• Monoisotopic Mass: 558.20108530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 39
• Rotatable Bond Count: 4
• Complexity: 694
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.5Ų

Experimental Properties

• PSA: 60.85